Cas no 1795197-23-7 (Methanone, [hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]-6-quinoxalinyl-)
Methanone, [hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]-6-quinoxalinyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, [hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]-6-quinoxalinyl-
-
- Inchi: 1S/C22H23N3O2/c1-27-19-8-5-16(6-9-19)18-4-2-3-13-25(15-18)22(26)17-7-10-20-21(14-17)24-12-11-23-20/h5-12,14,18H,2-4,13,15H2,1H3
- InChI Key: HAEUKGRVTPIYQG-UHFFFAOYSA-N
- SMILES: C(N1CCCCC(C2=CC=C(OC)C=C2)C1)(C1=CC=C2C(=C1)N=CC=N2)=O
Methanone, [hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]-6-quinoxalinyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6464-1139-2μmol |
6-[3-(4-methoxyphenyl)azepane-1-carbonyl]quinoxaline |
1795197-23-7 | 90%+ | 2μl |
$57.0 | 2023-04-25 | |
| Life Chemicals | F6464-1139-5μmol |
6-[3-(4-methoxyphenyl)azepane-1-carbonyl]quinoxaline |
1795197-23-7 | 90%+ | 5μl |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6464-1139-10μmol |
6-[3-(4-methoxyphenyl)azepane-1-carbonyl]quinoxaline |
1795197-23-7 | 90%+ | 10μl |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6464-1139-20μmol |
6-[3-(4-methoxyphenyl)azepane-1-carbonyl]quinoxaline |
1795197-23-7 | 90%+ | 20μl |
$79.0 | 2023-04-25 | |
| Life Chemicals | F6464-1139-1mg |
6-[3-(4-methoxyphenyl)azepane-1-carbonyl]quinoxaline |
1795197-23-7 | 90%+ | 1mg |
$54.0 | 2023-04-25 | |
| Life Chemicals | F6464-1139-2mg |
6-[3-(4-methoxyphenyl)azepane-1-carbonyl]quinoxaline |
1795197-23-7 | 90%+ | 2mg |
$59.0 | 2023-04-25 | |
| Life Chemicals | F6464-1139-3mg |
6-[3-(4-methoxyphenyl)azepane-1-carbonyl]quinoxaline |
1795197-23-7 | 90%+ | 3mg |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6464-1139-4mg |
6-[3-(4-methoxyphenyl)azepane-1-carbonyl]quinoxaline |
1795197-23-7 | 90%+ | 4mg |
$66.0 | 2023-04-25 | |
| Life Chemicals | F6464-1139-5mg |
6-[3-(4-methoxyphenyl)azepane-1-carbonyl]quinoxaline |
1795197-23-7 | 90%+ | 5mg |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6464-1139-10mg |
6-[3-(4-methoxyphenyl)azepane-1-carbonyl]quinoxaline |
1795197-23-7 | 90%+ | 10mg |
$79.0 | 2023-04-25 |
Methanone, [hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]-6-quinoxalinyl- Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on Methanone, [hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]-6-quinoxalinyl-
Methanone, [hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]-6-quinoxalinyl
The compound with CAS No. 1795197-23-7, commonly referred to as Methanone, [hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]-6-quinoxalinyl, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines elements of quinoxaline and azepine moieties, making it a subject of interest for researchers exploring novel chemical entities with potential bioactivity.
The quinoxaline core of this molecule is a well-known heterocyclic structure that has been extensively studied for its applications in drug discovery and materials science. The presence of the 4-methoxyphenyl group introduces additional electronic and steric effects, which can influence the compound's reactivity and biological activity. Recent studies have highlighted the potential of such structures in modulating enzyme activity, particularly in the context of kinase inhibitors, which are crucial in the development of anticancer therapies.
One of the most intriguing aspects of Methanone, [hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]-6-quinoxalinyl is its ability to participate in various chemical transformations. Researchers have demonstrated that the molecule can undergo a range of reactions, including nucleophilic aromatic substitution and cyclization processes, under specific conditions. These findings have opened new avenues for exploring its role in synthesizing more complex molecular frameworks.
In terms of synthesis, the compound is typically prepared through a multi-step process involving the coupling of quinoxaline derivatives with appropriately substituted azepine rings. The use of advanced catalytic systems and microwave-assisted synthesis techniques has significantly improved the efficiency and yield of these reactions. Such advancements underscore the importance of continuous innovation in synthetic methodologies to access structurally diverse compounds like this one.
From an applications perspective, Methanone, [hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]-6-quinoxalinyl holds promise in several areas. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Additionally, preliminary biological assays have indicated that the compound may exhibit selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound in anticancer drug development.
Recent research has also focused on understanding the photophysical properties of this compound. Studies have shown that it exhibits strong fluorescence under UV light, which could be exploited in sensing applications or as a component in light-emitting devices (LEDs). Furthermore, its ability to form stable metal complexes has led to investigations into its use as a ligand in homogeneous catalysis.
In conclusion, Methanone, [hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]-6-quinoxalinyl is a versatile compound with a rich structural complexity that offers numerous opportunities for exploration across multiple disciplines. As research continues to uncover its full potential, it is likely that this molecule will play an increasingly important role in both academic and industrial settings.
1795197-23-7 (Methanone, [hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]-6-quinoxalinyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)